Cas no 842976-34-5 (2-{6-ethyl-7-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-4-oxo-4H-chromen-2-ylmethoxy}acetic acid)

• Product Name: 2-{6-ethyl-7-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-4-oxo-4H-chromen-2-ylmethoxy}acetic acid
• CAS No: 842976-34-5
• MF: C₂₂H₂₀N₂O₆
• MW: 408.404006004334
• CID: 6589582
• PubChem ID: 5310745
• Update Time: 2025-07-19

2-{6-ethyl-7-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-4-oxo-4H-chromen-2-ylmethoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{6-ethyl-7-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-4-oxo-4H-chromen-2-ylmethoxy}acetic acid
• 2-((6-ethyl-7-hydroxy-3-(1-methyl-1H-benzo[d]imidazol-2-yl)-4-oxo-4H-chromen-2-yl)methoxy)acetic acid
• {[6-ethyl-7-hydroxy-3-(1-methyl-1H-benzimidazol-2-yl)-4-oxo-4H-chromen-2-yl]methoxy}acetic acid
• Acetic acid, 2-[[6-ethyl-7-hydroxy-3-(1-methyl-1H-benzimidazol-2-yl)-4-oxo-4H-1-benzopyran-2-yl]methoxy]-
• SMR000108877
• 2-{[6-ethyl-7-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-4-oxo-4H-chromen-2-yl]methoxy}acetic acid
• AKOS002236599
• HMS2502I14
• MLS002541048
• CHEMBL1502176
• F0821-0231
• 842976-34-5
• 2-[[6-ethyl-7-hydroxy-3-(1-methylbenzimidazol-2-yl)-4-oxochromen-2-yl]methoxy]acetic acid
• MLS000112970

• Inchi： 1S/C22H20N2O6/c1-3-12-8-13-17(9-16(12)25)30-18(10-29-11-19(26)27)20(21(13)28)22-23-14-6-4-5-7-15(14)24(22)2/h4-9,25H,3,10-11H2,1-2H3,(H,26,27)
• InChI Key： ZHQOPCRBZJDVJM-UHFFFAOYSA-N
• SMILES： C(O)(=O)COCC1OC2=CC(O)=C(CC)C=C2C(=O)C=1C1N(C)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 408.13213636g/mol
• Monoisotopic Mass: 408.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 695.7±65.0 °C(Predicted)
• pka: 3.52±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 2-{6-ethyl-7-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-4-oxo-4H-chromen-2-ylmethoxy}acetic acid

Professional Introduction to 2-{6-ethyl-7-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-4-oxo-4H-chromen-2-ylmethoxy}acetic Acid (CAS No. 842976-34-5)

Compound with the chemical name 2-{6-ethyl-7-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-4-oxo-4H-chromen-2-ylmethoxy}acetic acid and a CAS number of 842976-34-5 represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The intricate molecular framework of this compound, characterized by a combination of heterocyclic rings and functional groups, positions it as a promising candidate for further research and development in medicinal chemistry.

The molecular structure of 2-{6-ethyl-7-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-4-oxo-4H-chromen-2-ylmethoxy}acetic acid includes a chromenone core, which is flanked by an ethyl group at the 6-position and a hydroxyl group at the 7-position. Additionally, the presence of a 1-methylated benzodiazole moiety at the 3-position introduces significant pharmacological interest. This particular arrangement of functional groups not only contributes to the compound's solubility and bioavailability but also enhances its interaction with biological targets.

In recent years, there has been growing interest in chromenone derivatives due to their diverse biological activities. These derivatives have been explored for their potential in treating various diseases, including inflammation, cancer, and neurodegenerative disorders. The hydroxyl group in the chromenone ring system is particularly noteworthy, as it can participate in hydrogen bonding interactions, which are crucial for drug-receptor binding affinity. Furthermore, the benzodiazole moiety is known for its anxiolytic and sedative properties, making it a valuable component in the design of central nervous system (CNS) drugs.

The synthesis of 2-{6-ethyl-7-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-4-oxo}-4H-chromen -2 -ylmethoxy}acetic acid involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the condensation of resorcinol with diethyl oxalate to form an intermediate chromone derivative. This intermediate is then functionalized with ethyl bromide to introduce the ethyl group at the 6-position. Subsequent reactions include the introduction of the hydroxyl group via hydrolysis and the attachment of the 1-methylated benzodiazole moiety through nucleophilic substitution.

The role of computational chemistry in optimizing the synthesis of this compound cannot be overstated. Advanced computational methods have enabled researchers to predict reaction pathways and optimize reaction conditions with remarkable accuracy. Molecular modeling techniques have been particularly useful in understanding how different functional groups interact within the molecular framework. These insights have led to more efficient synthetic routes and improved yields.

Evaluation of the pharmacological properties of 2-{6 - ethyl - 7 - hydroxy - 3 - ( 1 - methyl - 1 H - 1 , 3 - benzodiazol - 2 - yl ) - 4 - oxo - 4 H - chromen - 2 - ylmethoxy}acetic acid has revealed several promising activities. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammation and oxidative stress. These effects are particularly relevant in the context of chronic diseases such as arthritis and cardiovascular disorders. Additionally, preliminary in vivo studies suggest that this compound may have neuroprotective properties, making it a potential candidate for treating neurodegenerative diseases like Alzheimer's and Parkinson's.

The impact of structural modifications on the pharmacological activity of chromenone derivatives has been extensively studied. Researchers have found that subtle changes in the molecular structure can significantly alter biological activity. For instance, introducing or removing hydroxyl groups can enhance or diminish binding affinity to specific receptors. Similarly, modifications to the benzodiazole moiety can influence CNS activity. These findings underscore the importance of structural optimization in drug design.

The future direction of research on 2-{6 - ethyl - 7 - hydroxy - 3 -( 1 - methyl - 1 H - 1 , 3 - benzodiazol e - 2 yl ) - 4 oxo -- H-chromen e -- ylmethoxy}acetic acid is likely to focus on further elucidating its mechanism of action and exploring its potential in clinical applications. Advances in biotechnology have made it possible to conduct high-throughput screening assays, which can rapidly identify new therapeutic targets for this compound. Additionally, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical trials.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The study of compounds like 2-{6 ethyl --7-hydroxy--3-(l methyl-lH-l ,3-benzodiazol e--z yl)--4-o x o--4H-chrom ene--y lmeth oxy}acetic acid exemplifies how such collaborations can lead to significant breakthroughs in medicine. By combining expertise from various fields, researchers can overcome complex challenges and develop innovative treatments for human diseases.